6alpha-Hydroxycampestanol
Overview
Description
6alpha-hydroxycampestanol is a 3beta-sterol having the structure of campestanol with a hydroxy group at the 6alpha-position. It derives from a campestanol.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis for Brassinosteroid Research : 6alpha-Hydroxycampestanol has been synthesized for research on brassinosteroids, a class of plant hormones. This synthesis has been pivotal in studying the biosynthesis pathways of these hormones in plants (Seto et al., 2000).
Biological Activities and Applications
- Role in Hormone Biosynthesis : In plants, 6alpha-Hydroxycampestanol is a key intermediate in the biosynthesis of brassinosteroids. This has been demonstrated through precursor administration experiments in cultured cells of Catharanthus roseus, highlighting its significant role in plant growth and development (Fujioka et al., 2000).
Potential Therapeutic Applications
- Investigation in Neurological Research : Compounds structurally related to 6alpha-Hydroxycampestanol have been studied for their potential in treating neurological conditions. For instance, novel NGF-potentiating diterpenoids from Brazilian medicinal plants, structurally similar to 6alpha-Hydroxycampestanol, have shown promise in enhancing nerve growth factor-mediated neurite outgrowth (Tang et al., 2009).
Molecular Pathways and Mechanisms
- Understanding Steroid Metabolism : The study of 6alpha-Hydroxycampestanol and similar compounds has contributed to a deeper understanding of steroid metabolism in various organisms, including humans. This includes insights into enzymatic pathways and molecular mechanisms involved in steroid hydroxylation (Dombroski et al., 1997).
Research Methodology and Techniques
- Advancements in Synthetic Techniques : Research on 6alpha-Hydroxycampestanol has led to advancements in synthetic chemistry, particularly in the creation of steroidal compounds. These synthetic approaches have broader applications in medicinal chemistry and drug development (Testero et al., 2009).
properties
Product Name |
6alpha-Hydroxycampestanol |
|---|---|
Molecular Formula |
C28H50O2 |
Molecular Weight |
418.7 g/mol |
IUPAC Name |
(3S,5S,6S,8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5,6-dimethylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol |
InChI |
InChI=1S/C28H50O2/c1-17(2)18(3)7-8-19(4)22-9-10-23-21-16-26(30)25-15-20(29)11-13-28(25,6)24(21)12-14-27(22,23)5/h17-26,29-30H,7-16H2,1-6H3/t18-,19-,20+,21+,22-,23+,24+,25-,26+,27-,28-/m1/s1 |
InChI Key |
XOCKKQKIUYNBRG-XYCVKZCMSA-N |
Isomeric SMILES |
C[C@H](CC[C@@H](C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H]([C@@H]4[C@@]3(CC[C@@H](C4)O)C)O)C |
Canonical SMILES |
CC(C)C(C)CCC(C)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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